Cas no 338978-78-2 (5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole)

5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole structure
338978-78-2 structure
Product Name:5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole
CAS No:338978-78-2
MF:C10H10N2O3S2
MW:270.327999591827
CID:5742552
PubChem ID:3825380
Update Time:2023-11-10

5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • CHEMBL1879019
    • 5-(4-methoxyphenyl)sulfonyl-4-methylthiadiazole
    • 338978-78-2
    • AKOS005104782
    • MLS001166454
    • 9F-352S
    • HMS2877H10
    • SMR000549567
    • 4-methoxyphenyl 4-methyl-1,2,3-thiadiazol-5-yl sulfone
    • 5-(4-methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole
    • Oprea1_412203
    • 5-(4-Methoxybenzenesulfonyl)-4-methyl-1,2,3-thiadiazole
    • Inchi: 1S/C10H10N2O3S2/c1-7-10(16-12-11-7)17(13,14)9-5-3-8(15-2)4-6-9/h3-6H,1-2H3
    • InChI Key: GAHYTGITLYQGME-UHFFFAOYSA-N
    • SMILES: S(C1=C(C)N=NS1)(C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 270.01328453g/mol
  • Monoisotopic Mass: 270.01328453g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 106Ų
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